Cas no 1824507-86-9 (tert-Butyl 3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate)

Tert-Butyl 3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate is a versatile pyrrolidine derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a tert-butoxycarbonyl (Boc) protecting group, a hydroxyl moiety, and a ketone functionality, making it valuable for selective modifications in complex molecule construction. The Boc group enhances stability and facilitates deprotection under mild acidic conditions, while the hydroxy and oxo groups provide reactive sites for further derivatization. This compound is particularly useful in peptidomimetics and heterocyclic chemistry due to its rigid pyrrolidine scaffold. Its well-defined reactivity profile and synthetic accessibility make it a practical choice for medicinal chemistry applications.
tert-Butyl 3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate structure
1824507-86-9 structure
Product Name:tert-Butyl 3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate
CAS No:1824507-86-9
MF:C12H21NO4
MW:243.29944396019
CID:5698282
PubChem ID:13852129
Update Time:2025-06-21

tert-Butyl 3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (2S)-tert-Butyl 3-hydroxy-2-isopropyl-5-oxopyrrolidine-1-carboxylate
    • tert-Butyl 3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate
    • SB49475
    • tert-Butyl3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate
    • EN300-177441
    • 1824507-86-9
    • 1-Pyrrolidinecarboxylic acid, 3-hydroxy-2-(1-methylethyl)-5-oxo-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H21NO4/c1-7(2)10-8(14)6-9(15)13(10)11(16)17-12(3,4)5/h7-8,10,14H,6H2,1-5H3
    • InChI Key: CTIQWEXQRFSHLG-UHFFFAOYSA-N
    • SMILES: OC1CC(N(C(=O)OC(C)(C)C)C1C(C)C)=O

Computed Properties

  • Exact Mass: 243.14705815g/mol
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.144±0.06 g/cm3(Predicted)
  • Boiling Point: 381.1±35.0 °C(Predicted)
  • pka: 13.45±0.40(Predicted)

tert-Butyl 3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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tert-butyl 3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate
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Enamine
EN300-177441-1g
tert-butyl 3-hydroxy-5-oxo-2-(propan-2-yl)pyrrolidine-1-carboxylate
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